Cas no 2172582-67-9 (4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol)

• Product Name: 4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol
• CAS No: 2172582-67-9
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 6235150
• PubChem ID: 165603315
• Update Time: 2025-10-23

4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol
• EN300-1647034
• 2172582-67-9
• 4-ethyl-1-[3-(hydroxymethyl)oxolan-3-yl]cyclohexan-1-ol

• Inchi： 1S/C13H24O3/c1-2-11-3-5-13(15,6-4-11)12(9-14)7-8-16-10-12/h11,14-15H,2-10H2,1H3
• InChI Key： NBTFEKGJOLIKRZ-UHFFFAOYSA-N
• SMILES： OC1(CCC(CC)CC1)C1(CO)COCC1

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol

Chemical Profile of 4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol (CAS No. 2172582-67-9)

4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol, identified by its CAS number 2172582-67-9, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of oxolane derivatives, which are known for their versatility in medicinal chemistry. The presence of both hydroxymethyl and cyclohexan moieties in its molecular structure suggests potential applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The compound’s structure consists of a cyclohexane ring substituted with an ethyl group at the 4-position and an oxolan ring at the 1 and 3 positions, each bearing a hydroxymethyl group. This arrangement creates a molecule with multiple reactive sites, making it a valuable scaffold for further chemical modifications. In recent years, there has been growing interest in oxolane derivatives due to their ability to mimic natural sugars and their potential as intermediates in drug synthesis. The 4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol structure presents an intriguing combination of these features, which could be exploited for designing new pharmacophores.

One of the most compelling aspects of this compound is its potential role in the development of antimicrobial agents. Oxolane derivatives have been shown to exhibit inhibitory activity against various bacterial and fungal strains, primarily by disrupting cell wall synthesis or interfering with essential metabolic pathways. The hydroxymethyl groups in 4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol could serve as points for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological targets. For instance, modifications at these positions could enhance binding affinity or improve solubility, making the compound more suitable for therapeutic use.

Recent studies have also explored the use of oxolane derivatives as precursors for nucleoside analogs, which are widely used in antiviral and anticancer therapies. The cyclohexan ring in 4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol provides a stable framework that can be modified to incorporate nucleobase-like structures. This opens up possibilities for developing novel antiviral agents that target RNA or DNA synthesis in pathogens. The flexibility of the cyclohexane moiety allows for conformational adjustments that could optimize interactions with biological targets, potentially leading to more effective drugs.

The pharmaceutical industry has been increasingly interested in green chemistry principles, which emphasize the use of sustainable and environmentally friendly synthetic methods. The synthesis of 4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylcyclohexan-1-ol presents an opportunity to apply these principles. Researchers have been exploring catalytic methods that minimize waste and energy consumption, thereby reducing the environmental impact of drug production. For example, transition metal-catalyzed reactions could be employed to construct the oxolane ring efficiently while maintaining high selectivity. Such approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

In addition to its potential in drug development, 4-ethyl-1-3-(hydroxymethyl)oxolan-3-ylicyclohexanecarboxylic acid, derived from this compound through further functionalization, has shown promise as a chiral building block in organic synthesis. Chiral molecules are crucial in pharmaceuticals because they often exist as enantiomers with different biological activities. The ability to produce enantiomerically pure forms of complex molecules is essential for developing safe and effective drugs. The structural features of this compound make it an attractive candidate for asymmetric synthesis, where chiral catalysts or auxiliaries can induce high enantioselectivity.

The role of computational chemistry in drug discovery has also been highlighted in recent years. Advanced computational methods can predict the biological activity and pharmacokinetic properties of molecules before they are synthesized, saving time and resources. For 4-Ethyl 1 3 (Hydroxymethyl) Oxolan 3 Yl Cyclohexan 1 Ol, computational studies could help identify optimal synthetic routes and predict its behavior in biological systems. This approach integrates experimental data with theoretical models to accelerate the development process and improve drug design accuracy.

The compound’s potential applications extend beyond pharmaceuticals into materials science and agrochemicals. Oxolane derivatives have been investigated as components in polymer formulations due to their ability to enhance material properties such as flexibility and durability. In agrochemicals, these compounds could serve as intermediates for developing new pesticides or herbicides that are more effective and environmentally benign than existing alternatives. The versatility of 4-Ethyl 1 3 (Hydroxymethyl) Oxolan 3 Yl Cyclohexan 1 Ol makes it a valuable asset across multiple industries.

In conclusion,4-Ethyl 1 3 (Hydroxymethyl) Oxolan 3 Yl Cyclohexan 1 Ol (CAS No:2172582 -67 -9) represents a fascinating molecule with diverse potential applications in medicine, materials science, and agriculture. Its unique structural features—comprising an ethyl-substituted cyclohexane ring linked to an oxolane moiety bearing hydroxymethyl groups—make it a promising scaffold for further chemical innovation. As research continues to uncover new synthetic methods and applications, this compound is poised to play a significant role in advancing scientific discovery across multiple disciplines.